Cas no 71068-00-3 (Pyridinium, 1,1'-[1,4-phenylenebis(methylene)]bis[4-methyl-, dichloride)
71068-00-3 structure
Product Name:Pyridinium, 1,1'-[1,4-phenylenebis(methylene)]bis[4-methyl-, dichloride
CAS No:71068-00-3
MF:C20H22Cl2N2
MW:361.308083057404
CID:546081
PubChem ID:71404722
Update Time:2025-04-19
Pyridinium, 1,1'-[1,4-phenylenebis(methylene)]bis[4-methyl-, dichloride Chemical and Physical Properties
Names and Identifiers
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- Pyridinium, 1,1'-[1,4-phenylenebis(methylene)]bis[4-methyl-, dichloride
- 4-methyl-1-[[4-[(4-methylpyridin-1-ium-1-yl)methyl]phenyl]methyl]pyridin-1-ium,dichloride
- 71068-00-3
- DTXSID10825549
- 1,1'-[1,4-Phenylenebis(methylene)]bis(4-methylpyridin-1-ium) dichloride
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- Inchi: 1S/C20H22N2.2ClH/c1-17-7-11-21(12-8-17)15-19-3-5-20(6-4-19)16-22-13-9-18(2)10-14-22;;/h3-14H,15-16H2,1-2H3;2*1H/q+2;;/p-2
- InChI Key: GXKSBMIQMRYOQW-UHFFFAOYSA-L
- SMILES: [Cl-].[Cl-].[N+]1(C=CC(C)=CC=1)CC1C=CC(=CC=1)C[N+]1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 337.944
- Monoisotopic Mass: 360.1160041g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 274
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 7.8Ų
Experimental Properties
- PSA: 7.76
Pyridinium, 1,1'-[1,4-phenylenebis(methylene)]bis[4-methyl-, dichloride Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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